Cas no 1235301-37-7 (1-(4-fluorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole)

• Product Name: 1-(4-fluorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole
• CAS No: 1235301-37-7
• MF: C₁₆H₁₂FN₃O₂S
• MW: 329.348785400391
• CID: 5445747
• Update Time: 2025-05-24

1-(4-fluorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-methylsulfanyl-5-(3-nitrophenyl)imidazole
• 1-(4-fluorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole

• Inchi： 1S/C16H12FN3O2S/c1-23-16-18-10-15(11-3-2-4-14(9-11)20(21)22)19(16)13-7-5-12(17)6-8-13/h2-10H,1H3
• InChI Key： UPABARIWRRLYKT-UHFFFAOYSA-N
• SMILES： C1(SC)N(C2=CC=C(F)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Additional information on 1-(4-fluorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole

Research Brief on 1-(4-fluorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole (CAS: 1235301-37-7)

The compound 1-(4-fluorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole (CAS: 1235301-37-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The imidazole core, coupled with the fluorophenyl and nitrophenyl substituents, suggests a versatile scaffold capable of interacting with various biological targets, making it a promising subject for further investigation.

Recent studies have highlighted the synthetic pathways for 1-(4-fluorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole, emphasizing its efficient production through multi-step organic reactions. The compound's structural features, including the electron-withdrawing nitro group and the thioether linkage, contribute to its unique chemical properties. These properties have been exploited in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, preliminary in vitro assays have demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2) and certain kinases, suggesting potential applications in anti-inflammatory and anticancer therapies.

In addition to its enzyme inhibitory activity, 1-(4-fluorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole has shown promise in modulating cellular signaling pathways. Research published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits selective activity against tumor necrosis factor-alpha (TNF-α) and nuclear factor-kappa B (NF-κB), both of which are critical mediators of inflammation and cancer progression. The compound's ability to disrupt these pathways at micromolar concentrations underscores its potential as a lead molecule for further optimization and preclinical development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-(4-fluorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole. Recent pharmacokinetic studies have revealed moderate bioavailability and metabolic stability, necessitating structural modifications to enhance its drug-like properties. Researchers are currently exploring derivatives with improved solubility and reduced off-target effects, leveraging computational modeling and structure-activity relationship (SAR) analyses to guide these efforts.

In conclusion, 1-(4-fluorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole (CAS: 1235301-37-7) represents a compelling candidate for further investigation in the realms of anti-inflammatory and anticancer drug discovery. Its multifaceted biological activity, coupled with its synthetic accessibility, positions it as a valuable scaffold for medicinal chemistry. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in in vivo models to advance its translational potential.